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Compound of Interest

Compound Name: 6-Cyanoindole

Cat. No.: B017180

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides a comprehensive overview of the safety and
handling precautions for 6-Cyanoindole, a versatile building block in organic synthesis and
medicinal chemistry.[1]

Chemical and Physical Properties

6-Cyanoindole, with the CAS number 15861-36-6, is an off-white to brown crystalline solid.[1]
[2] A summary of its key physical and chemical properties is presented below.
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Property Value Source
Molecular Formula CoHeNz2 [1]
Molecular Weight 142.16 g/mol [1]
Melting Point 127-130 °C [1]
Off-White Crystalline Solid /
Appearance [1][2]
Brown powder
Sparingly soluble in water;
Solubility Soluble in organic solvents like  [3]

ethanol and acetone.

Storage Conditions

Store at 0-8°C.[1] Keep in a
dry, well-ventilated place.[4]

Light sensitive.[5]

Hazard Identification and Classification

6-Cyanoindole is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class

Hazard Statement

Acute toxicity, Oral

H301: Toxic if swallowed.[2]

Acute toxicity, Dermal

H312: Harmful in contact with skin.

Acute toxicity, Inhalation

H332: Harmful if inhaled.

Skin corrosion/irritation

H315: Causes skin irritation.[2][3]

Serious eye damage/eye irritation

H319: Causes serious eye irritation.[2][3]

Specific target organ toxicity — single exposure H335: May cause respiratory irritation.[2][3]

Pictograms:

GHSO06 (Toxic), GHSO07 (Harmful/Irritant)
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Signal Word: Danger/Warning[3]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is crucial when handling 6-Cyanoindole to minimize
exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Arisk assessment should always be conducted before handling 6-Cyanoindole to determine
the appropriate level of PPE. The following diagram outlines a general PPE selection guide.

Handling 6-Cyanoindole

Always required /Always required\Always required Assess ventilation

/ Personal P}étective Equipment (Pas) for 6-Cyanoindole

Safety glasses with side-shields or goggles Chemical-resistant gloves (e.g., nitrile) Lab coat

Use in a well-ventilated area or fume hood.
Respirator may be required for large quantities or poor ventilation.

Click to download full resolution via product page

Caption: PPE selection guide for handling 6-Cyanoindole.

General Handling Procedures

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

Wash hands and any exposed skin thoroughly after handling.[2][5]

Do not eat, drink, or smoke when using this product.[2]

Use only outdoors or in a well-ventilated area.[4]

Avoid dust formation.[5]
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Storage

o Store in a tightly closed container in a dry and well-ventilated place.[4]

 Recommended storage is in a refrigerator (0-8°C).[1]

e The product is light sensitive and should be stored accordingly.[5]

o Store locked up.[2]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you
feel unwell.[2][5]

Skin Contact

Take off immediately all contaminated clothing.
Wash with plenty of soap and water.[4][5] If skin

irritation occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[2] Immediately call a
POISON CENTER or doctor/physician.

Ingestion

Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.[5]

Accidental Release Measures

The following workflow outlines the general procedure for responding to a spill of 6-

Cyanoindole.
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6-Cyanoindole Spil¢?esponse Workflow

Evacuate unnecessary personnel

:

Ensure adequate ventilation

:

Wear appropriate PPE

:

Contain the spill

:

Sweep up and shovel into a suitable container for disposal

:

Clean the spill area

:

Dispose of waste in accordance with local regulations

Click to download full resolution via product page

Caption: General workflow for 6-Cyanoindole spill response.

Toxicological Information
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Detailed toxicological studies on 6-Cyanoindole are limited.[3] However, it is known to be
harmful if swallowed, in contact with skin, or if inhaled. As with many nitrile-containing
compounds, there is a potential for moderate health risks upon exposure.[3] Acute exposure
may lead to irritation of the respiratory tract, nausea, dizziness, and eye irritation.[3]

Experimental Protocols

Due to the limited availability of specific safety testing protocols for 6-Cyanoindole, a general
protocol for its safe handling in a laboratory setting is provided.

General Protocol for Safe Handling of 6-Cyanoindole

o Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment, considering the quantity of 6-Cyanoindole to be used and the specific
manipulations involved.

o PPE: Don appropriate PPE as determined by the risk assessment, including, at a minimum,
safety glasses, a lab coat, and chemical-resistant gloves.

o Ventilation: All handling of solid 6-Cyanoindole and its solutions should be performed in a
certified chemical fume hood to avoid inhalation of dust or vapors.

e Weighing: When weighing the solid, use a balance inside the fume hood or in a designated
weighing enclosure.

» Dissolution: When preparing solutions, add the solid 6-Cyanoindole to the solvent slowly to
avoid splashing.

o Reaction Setup: Ensure all glassware is properly secured and the reaction is set up in a way
that minimizes the risk of spills or breakage.

o Waste Disposal: Dispose of all waste containing 6-Cyanoindole in a designated, labeled
hazardous waste container. Follow all institutional and local regulations for chemical waste
disposal.

« Decontamination: After handling, thoroughly decontaminate all surfaces and equipment.
Wash hands and any exposed skin immediately.
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This guide is intended to provide a comprehensive overview of the safety and handling of 6-
Cyanoindole. It is essential to consult the specific Safety Data Sheet (SDS) for the product you
are using and to always follow good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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